Cas no 2172510-82-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2172510-82-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5860536
• PubChem ID: 165516020
• Update Time: 2025-10-30

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(propan-2-yl)butanoic acid
• 2172510-82-4
• EN300-1523869

• Inchi： 1S/C26H32N2O5/c1-16(2)24(25(30)31)17(3)28-23(29)13-8-14-27-26(32)33-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22,24H,8,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KVQQSEPHTUVYTR-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic Acid (CAS No. 2172510-82-4): A Comprehensive Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid (CAS No. 2172510-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-OH, is a derivative of the amino acid α-aminoisobutyric acid (Aib) and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal, making 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid an essential reagent in the synthesis of peptides and peptidomimetics.

The chemical structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid consists of a central Aib residue with an Fmoc protecting group attached to the amino group. The Aib residue, which is a non-proteinogenic amino acid, is known for its ability to induce β-turns and other secondary structures in peptides, making it a valuable tool in the design of bioactive peptides and protein mimics. The Fmoc protecting group ensures that the amino group remains inactive during the synthesis process, allowing for precise control over the coupling reactions and the formation of the desired peptide sequences.

In recent years, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid has been extensively studied for its applications in various therapeutic areas. One notable application is in the development of peptidomimetics for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Peptidomimetics derived from Aib-containing peptides have shown promising results in inhibiting amyloid-beta aggregation and reducing neurotoxicity, which are key factors in the pathogenesis of these diseases.

Another area where 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid has found significant use is in cancer research. Peptides containing Aib residues have been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the unique structural properties of Aib, which can disrupt specific protein-protein interactions that are crucial for cancer cell survival and proliferation.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with other amino acids or peptide fragments. The Fmoc group can be efficiently removed using a mild base such as piperidine, allowing for subsequent coupling reactions to proceed without interference from unprotected amino groups. This modular approach to peptide synthesis enables researchers to create complex and highly functional peptides with high purity and yield.

In addition to its use in therapeutic applications, 3-4-{(9H-fluoren - 9 - ylmethoxycarbonyl}amino) butanamido - 2 - (propan - 2 - yl) butanoic acid has also been employed in the development of diagnostic tools and imaging agents. For example, Aib-containing peptides have been used to create molecular probes that can selectively bind to specific biomarkers associated with various diseases. These probes can be labeled with fluorescent or radioactive tags to facilitate their detection and imaging in biological systems.

The stability and solubility properties of 3 - 4 - ({( 9 H - fluoren - 9 - ylmethoxycarbonyl } amino ) butanamido - 2 - ( propan - 2 - yl ) butanoic acid make it suitable for a wide range of applications in both research and industrial settings. Its high purity and consistent quality ensure reliable results in experiments and formulations, making it a preferred choice for many researchers working in the field of medicinal chemistry.

In conclusion, 3 - 4 - ({( 9 H - fluoren - 9 - ylmethoxycarbonyl } amino ) butanamido - 2 - ( propan - 2 - yl ) butanoic acid (CAS No. 2172510 - 82 - 4) is a versatile and important compound with numerous applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and functional properties make it an indispensable reagent in the synthesis of bioactive peptides and peptidomimetics, contributing significantly to advancements in these fields.